5-Bromo-2-(cyclopentyloxy)pyridine
Cat. No. B1288956
Key on ui cas rn:
494771-68-5
M. Wt: 242.11 g/mol
InChI Key: ZCTNUTZJUDVPOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07125896B2
Procedure details
Prepared from 2,5-dibromopyridine and cyclopentanol by the method of Example 10 (b).
[Compound]
Name
( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH:9]1([OH:14])[CH2:13][CH2:12][CH2:11][CH2:10]1>>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([O:14][CH:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)=[N:3][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
BrC1=NC=C(C=C1)Br
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C1(CCCC1)O
|
[Compound]
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Name
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( b )
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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Smiles
|
BrC=1C=CC(=NC1)OC1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
